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Compound of Interest

Compound Name:
Methyl 4-fluoro-1H-indole-7-

carboxylate

Cat. No.: B1322420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Methyl 4-
fluoro-1H-indole-7-carboxylate, a heterocyclic compound of interest in medicinal chemistry

and drug discovery. This document details available physicochemical data, outlines

experimental protocols for its synthesis and property determination, and explores its potential

biological significance.

Core Physical and Chemical Properties
Methyl 4-fluoro-1H-indole-7-carboxylate is a fluorinated indole derivative. The presence of

the fluorine atom and the methyl ester group at specific positions on the indole scaffold

significantly influences its chemical reactivity, metabolic stability, and potential biological

activity.
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Property Value Reference

Molecular Formula C₁₀H₈FNO₂ [1][2][3]

Molecular Weight 193.17 g/mol [2]

Appearance White solid [1]

Purity Typically ≥97% [3]

CAS Number 313337-35-8 [1][2][3]

Further experimental determination is required for properties such as melting point, boiling

point, and solubility in various solvents.

Experimental Protocols
Synthesis of Methyl 4-fluoro-1H-indole-7-carboxylate
A documented method for the synthesis of Methyl 4-fluoro-1H-indole-7-carboxylate involves

the esterification of its corresponding carboxylic acid precursor.[1]

Materials:

4-fluoro-1H-indole-7-carboxylic acid

Methanol

Benzene

(Trimethylsilyl)diazomethane (2 M in hexane)

Acetic acid

Hexane

Ethyl acetate

Procedure:
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A suspension of 4-fluoro-1H-indole-7-carboxylic acid is prepared in a solvent mixture of

methanol and benzene.

(Trimethylsilyl)diazomethane (2 M solution in hexane) is slowly added to the suspension.

The reaction mixture is stirred at room temperature for 30 minutes.

The reaction is quenched by the addition of excess acetic acid.

The reaction solution is concentrated under vacuum.

The resulting crude product is purified by flash column chromatography using a gradient

elution from hexane to 10% ethyl acetate in hexane.

This process yields Methyl 4-fluoro-1H-indole-7-carboxylate as a white solid.[1]

Experimental Workflow for Synthesis
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Start with
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Purify by Flash Column
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Obtain pure
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A flowchart illustrating the synthesis of Methyl 4-fluoro-1H-indole-7-carboxylate.
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Determination of Physical Properties: Standard
Methodologies
While specific experimental data for the melting point, boiling point, and solubility of Methyl 4-
fluoro-1H-indole-7-carboxylate are not readily available in the searched literature, standard

laboratory protocols for analogous organic compounds can be employed.

Melting Point Determination: The melting point can be determined using a capillary melting

point apparatus. A small, powdered sample is packed into a capillary tube and heated at a

controlled rate. The temperature range from the first sign of melting to the complete liquefaction

of the solid is recorded.

Boiling Point Determination: For a non-volatile solid, boiling point determination would require

specialized equipment and is often not a primary characterization parameter.

Solubility Determination: A qualitative and quantitative assessment of solubility can be

performed by systematically dissolving a known mass of the compound in a measured volume

of various solvents at a controlled temperature. Solvents of varying polarities, such as water,

ethanol, methanol, acetone, dichloromethane, and dimethyl sulfoxide (DMSO), should be

tested.

Potential Biological Significance and Signaling
Pathways
While direct studies on the biological activity of Methyl 4-fluoro-1H-indole-7-carboxylate are

limited in the available literature, the broader class of indole derivatives is well-recognized for a

wide range of pharmacological properties, including antimicrobial and anticancer activities.[4][5]

The introduction of a fluorine atom can further enhance these properties.

Antimicrobial and Anticancer Potential: Indole-based compounds have been shown to exhibit

significant antimicrobial and anticancer properties.[4] For instance, certain indole carboxamide

derivatives have demonstrated notable activity against various bacterial strains, and some

indole carboxylic acid esters have shown potent anticancer activity against both hematological

and solid tumor cells.
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Illustrative Signaling Pathway for Indole Derivatives in Cancer: Indole derivatives have been

reported to modulate various signaling pathways implicated in cancer progression. A

generalized pathway that could be investigated for Methyl 4-fluoro-1H-indole-7-carboxylate
is the inhibition of protein kinases involved in cell proliferation and survival.
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A potential signaling pathway modulated by indole derivatives in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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